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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the techniques and protocols for

measuring the activity of the histone acetyltransferase p300 (also known as KAT3B) using Lys-
CoA, a potent and selective bisubstrate inhibitor. The information is intended for professionals

in academic research and the pharmaceutical industry engaged in epigenetics, drug discovery,

and cancer biology.

Introduction to p300 and Lys-CoA
The E1A binding protein p300 and its close homolog, CREB-binding protein (CBP), are crucial

transcriptional coactivators that regulate gene expression by acetylating histone and non-

histone proteins.[1][2] This enzymatic activity remodels chromatin, making DNA more

accessible for transcription.[1] Dysregulation of p300/CBP activity is implicated in various

diseases, including cancer, making them attractive therapeutic targets.[1][3][4]

Lys-CoA is a synthetic bisubstrate analog that combines the features of both acetyl-CoA and a

lysine-containing peptide substrate.[4][5] It acts as a potent and selective inhibitor of p300 by

binding tightly within a narrow tunnel in the enzyme's active site.[4][5][6] The catalytic

mechanism of p300 is proposed to be a Theorell-Chance "hit and run" mechanism, where

acetyl-CoA binds first, followed by a transient interaction with the histone substrate for acetyl

transfer.[2][6] Lys-CoA effectively mimics an intermediate state in this reaction, leading to its
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inhibitory effect.[5] Due to its high affinity and selectivity, Lys-CoA is an invaluable tool for

studying p300 function and for screening potential small-molecule inhibitors.[6]

Key Signaling Pathway Involving p300
p300/CBP are recruited to chromatin by various transcription factors. Upon recruitment, their

intrinsic histone acetyltransferase (HAT) activity leads to the acetylation of lysine residues on

histone tails (e.g., H3K27) and other proteins like p53.[3][7][8] This acetylation neutralizes the

positive charge of lysine, weakening the interaction between histones and DNA, and creating a

more open chromatin structure that facilitates gene transcription.[1]
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Caption: p300/CBP signaling pathway and the inhibitory action of Lys-CoA.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for Lys-CoA and other related

compounds in the context of p300 activity.
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Compound/Parame
ter

Value Assay Conditions Reference

Lys-CoA

IC50 50-500 nM
Varies depending on

pre-incubation

IC50 ~100 nM

For p300

autoacetylation with

20 µM acetyl-CoA

[9]

Ki 20 nM [6]

Selectivity
~100-fold vs. PCAF

(IC50 = 200 µM)

Acetyl-CoA

Km 3.3 ± 0.8 µM
For p300

autoacetylation
[9]

C646 (small molecule

inhibitor)

Ki 400 nM Competitive inhibitor [6]

Experimental Protocols
In Vitro p300 Histone Acetyltransferase (HAT) Assay
(Radioactive)
This protocol is a direct method to measure the enzymatic activity of p300 by quantifying the

incorporation of a radiolabeled acetyl group onto a histone peptide substrate.[6]

Materials:

Recombinant p300 HAT domain

Histone H4 peptide (e.g., H4-15)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/figure/Effects-of-acetyl-CoA-and-Lys-CoA-on-p300-HAT-autoacetylation-A-p300-HAT_fig1_6731289
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884008/
https://www.researchgate.net/figure/Effects-of-acetyl-CoA-and-Lys-CoA-on-p300-HAT-autoacetylation-A-p300-HAT_fig1_6731289
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884008/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[14C]-acetyl-CoA

Unlabeled acetyl-CoA

Assay Buffer: 20 mM HEPES, pH 7.9, 5 mM DTT, 80 µM EDTA, 40 µg/mL BSA

Lys-CoA or other test inhibitors

Tris-Tricine gels (16%)

Scintillation fluid and counter

Procedure:

Prepare the reaction mixture in the assay buffer containing 5 nM p300 and 100 µM H4-15

peptide.

Add the test inhibitor (e.g., Lys-CoA) at various concentrations. Keep the DMSO

concentration constant (e.g., <5%).

Pre-incubate the mixture at 30°C for 10 minutes.

Initiate the reaction by adding a 1:1 mixture of unlabeled acetyl-CoA and [14C]-acetyl-CoA to

a final concentration of 20 µM.

Incubate the reaction at 30°C for 10 minutes.

Quench the reaction by adding SDS-PAGE loading buffer.

Separate the reaction products on a 16% Tris-Tricine gel.

Visualize and quantify the [14C]-labeled acetylated H4-15 peptide using autoradiography or

a phosphorimager.

Calculate the percent inhibition at each inhibitor concentration and determine the IC50 value.
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Caption: Workflow for the radioactive in vitro p300 HAT assay.

Homogeneous p300 Assay (AlphaLISA)
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This is a high-throughput, non-radioactive method for screening p300 inhibitors. It is based on

the detection of acetylated biotinylated peptide substrate.[1]

Materials:

p300 Homogeneous Assay Kit (containing purified p300, biotinylated histone substrate,

Acetyl-CoA, primary antibody against the acetylated peptide, and assay buffers)

Streptavidin-coated Donor beads

Acceptor beads conjugated to a secondary antibody

Test compounds (e.g., Lys-CoA)

384-well microplate

AlphaScreen-compatible plate reader

Procedure:

Add the assay buffer, biotinylated histone substrate, and p300 enzyme to the wells of a 384-

well plate.

Add the test inhibitor (e.g., Lys-CoA) at various concentrations.

Initiate the reaction by adding Acetyl-CoA.

Incubate the plate according to the kit manufacturer's instructions to allow for the enzymatic

reaction.

Stop the reaction and add the primary antibody that specifically recognizes the acetylated

peptide, followed by the Acceptor beads.

Incubate to allow for antibody-peptide binding.

Add the Streptavidin-coated Donor beads, which will bind to the biotinylated peptide.

Incubate in the dark.
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Read the plate on an AlphaScreen reader. The proximity of the Donor and Acceptor beads

upon binding to the acetylated substrate results in a luminescent signal.

Calculate the inhibition of p300 activity based on the signal intensity.

Cellular Assay for p300/CBP Activity
This protocol measures the endogenous activity of p300/CBP by quantifying the acetylation of

a known cellular substrate, such as histone H3 at lysine 27 (H3K27ac), in response to an

inhibitor.[8]

Materials:

Cell line (e.g., HFF, HEK293T, or MCF7)

Cell culture medium and supplements

Test inhibitor (e.g., a cell-permeable p300/CBP inhibitor like A-485)

Lysis buffer

Primary antibodies: anti-H3K27ac and anti-total Histone H3 (as a loading control)

Secondary antibody conjugated to HRP

Western blotting reagents and equipment

Procedure:

Seed cells in a multi-well plate and allow them to adhere overnight.

Treat the cells with the test inhibitor at various concentrations for a specified period (e.g., 24-

72 hours).

Lyse the cells and quantify the protein concentration.

Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

Probe the membrane with the primary antibody against H3K27ac.
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Probe a parallel membrane or strip and re-probe the same membrane with an antibody

against total Histone H3 as a loading control.

Incubate with the appropriate HRP-conjugated secondary antibody.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Quantify the band intensities and normalize the H3K27ac signal to the total H3 signal to

determine the dose-dependent effect of the inhibitor on cellular p300/CBP activity.

Conclusion
The methodologies described provide a robust framework for investigating p300

acetyltransferase activity. Lys-CoA serves as a critical tool for these studies, offering high

potency and selectivity. The choice of assay depends on the specific research question, with

radioactive assays providing direct enzymatic measurements and AlphaLISA being more suited

for high-throughput screening. Cellular assays are essential for validating the effects of

inhibitors in a more physiologically relevant context. These protocols and the associated

quantitative data will aid researchers in the discovery and characterization of novel p300/CBP

modulators for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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